Cas no 899971-40-5 (ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 899971-40-5
• MF: C₁₉H₁₈FNO₄S₂
• MW: 407.478926181793
• CID: 5440764
• Update Time: 2025-05-20

ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MBPIXJHTOWQLPW-UHFFFAOYSA-N
• ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H18FNO4S2/c1-3-12-7-5-8-13(11-12)21-27(23,24)18-16-14(20)9-6-10-15(16)26-17(18)19(22)25-4-2/h5-11,21H,3-4H2,1-2H3
• InChI Key： MBPIXJHTOWQLPW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC2=CC=CC(F)=C2C=1S(NC1=CC=CC(CC)=C1)(=O)=O

Additional information on ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

Ethyl 3-(3-Ethylphenyl)sulfamoyl-4-Fluoro-1-Benzothiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 3-(3-Ethylphenyl)sulfamoyl-4-Fluoro-1-Benzothiophene-2-Carboxylate, identified by the CAS number 899971-40-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of functional groups such as the sulfamoyl group and the fluoro substituent adds to its chemical versatility and reactivity.

The molecular structure of ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate is characterized by a benzothiophene core, which serves as a scaffold for various substituents. The sulfamoyl group (-SO₂NH-) attached at the 3-position of the benzothiophene ring introduces strong electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the fluoro substituent at the 4-position further modulates the electronic environment, making this compound a promising candidate for applications in drug design and materials science.

Recent studies have highlighted the importance of benzothiophene derivatives in medicinal chemistry due to their potential as kinase inhibitors, anti-inflammatory agents, and antioxidants. For instance, researchers have explored the ability of ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate to inhibit specific protein kinases, which are key targets in cancer therapy. The sulfamoyl group plays a critical role in these interactions by forming hydrogen bonds with the active site of the enzyme.

The synthesis of ethyl 3-(3-ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of pharmacokinetics, ethyl 3-(3-Ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate exhibits favorable absorption profiles in preclinical models, making it a viable candidate for oral drug delivery systems. Its bioavailability is enhanced by the presence of lipophilic substituents such as the ethoxy group and the ethylphenyl moiety, which improve its solubility in biological membranes.

Environmental impact studies have also been conducted on this compound to assess its biodegradability and toxicity to aquatic organisms. Results indicate that ethyl 3-(3-Ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems.

Furthermore, computational chemistry approaches have been employed to predict the electronic properties and reactivity of this compound. Quantum mechanical calculations reveal that the sulfamoyl group significantly lowers the energy levels of certain molecular orbitals, enhancing its ability to act as an electron acceptor in charge-transfer complexes.

In conclusion, ethyl 3-(3-Ethylphenyl)sulfamoyl-4-fluoro-1-benzothiophene-CAS number:899971 -carboxylic acid ester represents a versatile platform for exploring new chemical entities with potential applications in medicine and materials science. Ongoing research continues to uncover novel properties and uses for this compound, underscoring its importance in contemporary chemical research.